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Compound of Interest

Compound Name: Tetradecanedioic acid

Cat. No.: B146896 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecanedioic acid (CAS No. 821-38-5), also known as 1,12-dodecanedicarboxylic acid, is

a dicarboxylic acid with the molecular formula C14H26O4.[1] It presents as a white to almost

white crystalline powder.[1] This document provides a detailed overview of the safety data for

Tetradecanedioic acid, compiled from various safety data sheets (SDS) and regulatory

information, to inform its safe handling and use in research and development settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tetradecanedioic acid is presented

in Table 1. This data is essential for understanding the substance's behavior under various

experimental and storage conditions.

Table 1: Physical and Chemical Properties of Tetradecanedioic Acid
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Property Value Source(s)

Molecular Formula C14H26O4 [1]

Molecular Weight 258.35 g/mol [1]

Appearance
White to Almost White Crystal -

Powder
[1]

Melting Point 127°C [1]

Odor No data available [1]

pH No data available [1]

Boiling Point No data available [1]

Flash Point No data available [1]

Vapor Pressure No data available [1]

Solubility in water Slightly soluble [2]

Toxicological Information
Based on available safety data sheets, Tetradecanedioic acid is classified as a skin and eye

irritant.[1] Detailed toxicological endpoints from specific studies are not consistently available

across public sources. The following sections outline the hazard classifications and the

standardized experimental protocols used to determine such hazards.

Acute Toxicity
Specific LD50 (lethal dose, 50%) values for acute oral, dermal, or inhalation toxicity of

Tetradecanedioic acid are not readily available in the reviewed public literature. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals does not currently

classify Tetradecanedioic acid as acutely toxic.

Skin Corrosion/Irritation
Tetradecanedioic acid is classified as causing skin irritation (H315).[1]
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Serious Eye Damage/Eye Irritation
Tetradecanedioic acid is classified as causing serious eye irritation (H319).[1]

Experimental Protocols
The toxicological classifications of Tetradecanedioic acid are determined through

standardized experimental protocols, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure the reliability and

comparability of safety data.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline details the procedure for assessing the potential of a substance to cause skin

irritation or corrosion. The test is typically conducted on albino rabbits.

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.

Test Substance Application: A small area of the animal's skin is shaved. The test substance

(0.5 g for solids) is applied to the skin and covered with a gauze patch and semi-occlusive

dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is graded according to a standardized scoring

system. The mean scores for erythema and edema are used to classify the substance.

Preparation Application Exposure Observation & Scoring

Select Healthy
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of Skin
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Click to download full resolution via product page

OECD Guideline 404 Experimental Workflow

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline outlines the procedure for assessing the potential of a substance to cause eye

irritation or corrosion. The test is also typically performed on albino rabbits.

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.

Test Substance Instillation: A single dose of the test substance is instilled into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.

Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and

chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

Scoring: The severity of the eye reactions is graded according to a standardized scoring

system. The scores for each parameter are used to classify the substance.
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OECD Guideline 405 Experimental Workflow

Handling and Storage
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Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling: Handling should be performed in a well-ventilated area.[1] Wear suitable protective

equipment, including gloves and eye protection.[1] Prevent the dispersion of dust.[1] Wash

hands and face thoroughly after handling.[1] Use a local exhaust system if dust or aerosol

will be generated.[1] Avoid contact with skin, eyes, and clothing.[1]

Storage: Keep the container tightly closed.[1] Store in a cool and dark place.[1] Store away

from incompatible materials such as oxidizing agents.[1]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken:

If on Skin: Wash with plenty of water.[1] If skin irritation occurs, get medical advice or

attention.[1] Take off contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if

present and easy to do.[1] Continue rinsing.[1] If eye irritation persists, get medical advice or

attention.[1]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Get medical advice/attention if you feel unwell.

If Swallowed: Rinse mouth. Get medical advice/attention if you feel unwell.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, foam, water spray, carbon dioxide.[1]

Specific Hazards: Hazardous combustion products may include carbon monoxide and

carbon dioxide.[1]

Advice for Firefighters: Fire-extinguishing work should be done from the windward side.[1]

Uninvolved persons should be evacuated to a safe place.[1]

Ecological Information
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Detailed ecotoxicity data for Tetradecanedioic acid, such as LC50 for fish and EC50 for

daphnia, are not readily available in the reviewed public literature. General guidance is to

prevent the substance from entering drains.[3]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.

Regulatory Information
Tetradecanedioic acid is listed on the European Chemicals Agency (ECHA) inventory of

registered substances under the REACH regulation.[1]

Conclusion
This technical guide provides a summary of the available safety information for

Tetradecanedioic acid. The primary hazards identified are skin and eye irritation.

Researchers, scientists, and drug development professionals should adhere to the

recommended handling, storage, and first-aid procedures to ensure a safe working

environment. While specific quantitative toxicity data is limited in the public domain, the

provided classifications and descriptions of standardized testing protocols offer a robust

foundation for risk assessment and safe laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tetradecanedioic Acid: A Comprehensive Safety
Evaluation for Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146896#tetradecanedioic-acid-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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